Cas no 4249-10-9 (1,2,3,4-Tetramethylcyclopenta-1,3-diene)

1,2,3,4-Tetramethylcyclopenta-1,3-diene structure

4249-10-9 structure

Product Name:1,2,3,4-Tetramethylcyclopenta-1,3-diene

CAS No:4249-10-9

Molecular Formula:C₉H₁₄

Molecular Weight:122.20746

MDL:MFCD00145385

CID:44871

PubChem ID:24866570

1,2,3,4-Tetramethylcyclopenta-1,3-diene Properties

Names and Identifiers

- 1,2,3,4-Tetramethylcyclopenta-1,3-diene
- 1,2,3,4-TETRAMETHYL-1,3-CYCLOPENTADIENE
- Tetramethylcyclopentadiene
- DTXSID90195277
- VNPQQEYMXYCAEZ-UHFFFAOYSA-N
- 4249-10-9
- NS00015745
- DS-17652
- 2,3,4,5-tetramethylcyclopenta-2,4-diene
- 1,2,3,4-tetramethylcyclopenta-1,3-diene
- MFCD00145385
- 1,2,3,4-Tetramethyl-1,3-cyclopentadiene, ~85%
- FT-0602025
- 1,2,3,4-tetramethyl-cyclopentadiene
- 1,2,3,4-Tetramethylcyclopentadiene
- AKOS015918165
- 1,2,3,4-Tetramethyl-1,3-cyclopentadiene
- DB-089199
- +Expand
- MDL： MFCD00145385
- InChIKey： VNPQQEYMXYCAEZ-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H14/c1-6-5-7(2)9(4)8(6)3/h5H2,1-4H3
- SMILES： CC1=C(C)C(=C(C)C1)C

Computed Properties

Exact Mass: 122.11000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 122.11
Heavy Atom Count: 9
Complexity: 170
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 3.06290
PSA: 0.00000
Refractive Index: n20/D 1.472(lit.)
Boiling Point: 142 °C(lit.)
Vapor Pressure: 5.8±0.1 mmHg at 25°C
Flash Point: Fahrenheit: 107.6 ° f
Celsius: 42 ° c
Solubility: Not miscible mix with mater.
Color/Form: Yellow liquid
Solubility: Uncertain
Sensitiveness: Air & Moisture Sensitive
Density: 0.808 g/mL at 25 °C(lit.)

1,2,3,4-Tetramethylcyclopenta-1,3-diene Security Information

Symbol: GHS02
WGK Germany：3
Safety Term：S16
Safety Instruction： S16
Packing Group：III
Packing Group：III
Risk Phrases：R10
Hazardous Material transportation number：UN 3295
Hazard Statement： H226
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Storage Condition：Refrigerator (+4°C) + Flammables area
PackingGroup：III
Risk Phrases： 10
Signal Word：Warning
HazardClass：3

1,2,3,4-Tetramethylcyclopenta-1,3-diene Customs Data

HS CODE：2902199090
Customs Data：

China Customs Code:
2902199090

Overview:

2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

Declaration elements:

Product Name, component content

Summary:

2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

1,2,3,4-Tetramethylcyclopenta-1,3-diene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003DQZ-5g	1,2,3,4-Tetramethylcyclopenta-1,3-diene	4249-10-9	98% (mixture of isomers)	5g	$293.00	2024-05-02
A2B Chem LLC	AB56987-5g	Tetramethylcyclopentadiene	4249-10-9	Mixture of isomers, 85%	5g	$187.00	2024-04-20
Aaron	AR003DZB-1g	1,2,3,4-Tetramethylcyclopenta-1,3-diene	4249-10-9	98%	1g	$62.00
abcr	AB208363-1 g	Tetramethylcyclopentadiene, mixed isomers, tech., 85%; .	4249-10-9	85%	1g	€89.50	2023-06-23
Ambeed	A834788-1g	1,2,3,4-Tetramethylcyclopenta-1,3-diene	4249-10-9	98% (mixture of isomers)	1g	$87.0	2024-07-19
Crysdot LLC	CD51000995-5g	1,2,3,4-Tetramethylcyclopenta-1,3-diene	4249-10-9	95+%	5g	$210	2024-07-18
eNovation Chemicals LLC	D765459-1g	1,2,3,4-Tetramethylcyclopenta-1,3-diene	4249-10-9	85%	1g	$205	2022-05-25
TRC	T301195-100mg	1,2,3,4-Tetramethylcyclopenta-1,3-diene	4249-10-9		100mg	$69.00	2023-05-17
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	38577-1g	Tetramethylcyclopentadiene, mixed isomers, tech. 85%	4249-10-9	tech. 85%	1g	￥684.00	2023-04-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T836513-25g	Tetramethylcyclopentadiene	4249-10-9	mixture of isomers,90%	25g	9,529.20

1,2,3,4-Tetramethylcyclopenta-1,3-diene Suppliers

Hubei Chenghai Chemical Co.,Ltd.

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(CAS:4249-10-9)

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LAI BO （ SHANG HAI ） SHENG HUA Technology Co., Ltd.

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SHANG HAI YI JI SHI YE Co., Ltd.

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YING WEN MING CHENG H u b e i T u o b a n g C h e m i c a l C o . , L t d .

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JIANG SU RUN FENG HE CHENG Technology Co., Ltd.

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Shanghai Aladdin Biochemical Technology Co., Ltd

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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1,2,3,4-Tetramethylcyclopenta-1,3-diene Related Literature

1. Between ethylene and polyenes - the non-adiabatic dynamics of cis-dienes

Thomas S. Kuhlman,William J. Glover,Toshifumi Mori,Klaus B. M?ller,Todd J. Martínez Faraday Discuss. 2012 157 193
2. Effect of potential difference between the central and terminal metals on the electron communication in an Fe–Ru–Fe cyanidometal-bridged mixed valence system

Yu-Ying Yang,Xiao-Quan Zhu,Yong Wang,Xin-Tao Wu,Tian-Lu Sheng Inorg. Chem. Front. 2022 9 4732
3. The synthesis, characterisation and reactivity of 2-phosphanylethylcyclopentadienyl complexes of cobalt, rhodium and iridium

Ann C. McConnell,Peter J. Pogorzelec,Alexandra M. Z. Slawin,Gary L. Williams,Paul I. P. Elliott,Anthony Haynes,Andrew C. Marr,David J. Cole-Hamilton Dalton Trans. 2006 91
4. An electron spin resonance study of cyclopentadiene radical cations

John L. Courtneidge,Alwyn G. Davies,Charles J. Shields,Safieh N. Yazdi J. Chem. Soc. Perkin Trans. 2 1988 799
5. The synthesis, characterisation and reactivity of 2-phosphanylethylcyclopentadienyl complexes of cobalt, rhodium and iridium

Ann C. McConnell,Peter J. Pogorzelec,Alexandra M. Z. Slawin,Gary L. Williams,Paul I. P. Elliott,Anthony Haynes,Andrew C. Marr,David J. Cole-Hamilton Dalton Trans. 2006 91
6. A rare earth metallocene containing a 2,2′-azopyridyl radical anion

Francis Delano IV,Ernesto Castellanos,John McCracken,Selvan Demir Chem. Sci. 2021 12 15219
7. P-Amino-cyclopentadienylidene-phosphoranes versus P-cyclopentadienyl-iminophosphoranes—tautomeric protic forms of a new bidentate CpPN ligand system

Alex R. Petrov,Konstantin A. Rufanov,Burkhard Ziemer,Petra Neubauer,Vasily V. Kotov,J?rg Sundermeyer ligand system. Alex R. Petrov Konstantin A. Rufanov Burkhard Ziemer Petra Neubauer Vasily V. Kotov J?rg Sundermeyer Dalton Trans. 2008 909
8. A rare earth metallocene containing a 2,2′-azopyridyl radical anion

Francis Delano IV,Ernesto Castellanos,John McCracken,Selvan Demir Chem. Sci. 2021 12 15219
9. Catalyzed chain growth polymerisation of ethylene using lanthanidocenes/dialkylmagnesium: further developments and one pot synthesis of narrow dispersed high molecular weight fatty alcohols

T. Chenal,M. Drelon,B. Marsh,F. F. Silva,M. Visseaux,A. Mortreux Catal. Sci. Technol. 2020 10 6809
10. General discussion

Faraday Discuss. 2012 157 243

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Suzhou Senfeida Chemical Co., Ltd

(CAS:4249-10-9)1,2,3,4-TETRAMETHYL-1,3-CYCLOPENTADIENE

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:4249-10-9)1,2,3,4-Tetramethylcyclopenta-1,3-diene

Purity:99%/99%

Quantity:5g/25g

Price($):264.0/896.0

Cas no 4249-10-9 (1,2,3,4-Tetramethylcyclopenta-1,3-diene)

1,2,3,4-Tetramethylcyclopenta-1,3-diene Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,2,3,4-Tetramethylcyclopenta-1,3-diene Security Information

1,2,3,4-Tetramethylcyclopenta-1,3-diene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,2,3,4-Tetramethylcyclopenta-1,3-diene Price

1,2,3,4-Tetramethylcyclopenta-1,3-diene Suppliers

1,2,3,4-Tetramethylcyclopenta-1,3-diene Related Literature

Related Categories

4249-10-9 (1,2,3,4-Tetramethylcyclopenta-1,3-diene) Related Products